Cas no 2138144-57-5 (2,2-Difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid)

• Product Name: 2,2-Difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid
• CAS No: 2138144-57-5
• MF: C₇H₇F₂NO₃S
• MW: 223.197187662125
• CID: 5299931
• Update Time: 2025-11-07

2,2-Difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid
• 2,2-Difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid

• Inchi： 1S/C7H7F2NO3S/c1-13-6-10-3-4(14-6)2-7(8,9)5(11)12/h3H,2H2,1H3,(H,11,12)
• InChI Key： OZXYCLZUXJNUPU-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC(C(=O)O)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• XLogP3: 1.8
• Topological Polar Surface Area: 87.7

Additional information on 2,2-Difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid

2,2-Difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propanoic Acid

2,2-Difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid is a compound with the CAS number No. 2138144-57-5. This molecule is characterized by its unique structure, which includes a difluorinated propanoic acid backbone and a substituted 1,3-thiazole ring. The presence of the fluorine atoms and the methoxy group on the thiazole ring contributes to its distinct chemical properties and potential applications in various fields.

The compound's structure is particularly notable for its thiazole moiety, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. This functional group is known for its stability and reactivity in different chemical environments. The methoxy substitution on the thiazole ring further enhances its electronic properties, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 2,2-difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid in the field of agrochemicals. Researchers have explored its role as a herbicide and fungicide, demonstrating its ability to inhibit the growth of various plant pathogens and weeds. The compound's effectiveness in these applications is attributed to its ability to interfere with key enzymatic pathways in target organisms.

In addition to its agricultural applications, this compound has shown promise in the pharmaceutical industry. Studies have indicated that it may possess antitumor activity, particularly through its ability to modulate cellular signaling pathways involved in cancer progression. The fluorine atoms in the molecule play a crucial role in enhancing its bioavailability and pharmacokinetic properties.

The synthesis of 2,2-difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by fluorination and subsequent functionalization to introduce the propanoic acid group. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of this compound. Preliminary results suggest that it has a relatively low environmental impact compared to other similar compounds. However, further studies are required to fully understand its long-term effects on ecosystems.

In conclusion, 2,2-difluoro-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid (CAS No. 2138144-57-5) is a versatile compound with potential applications in agriculture and medicine. Its unique structure and chemical properties make it an interesting subject for further research and development.